1-(2-Methylpropyl)pyrrolidin-3-amine

• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol
• SMILES: CC(C)CN1CCC(C1)N
• InChI: InChI=1S/C8H18N2/c1-7(2)5-10-4-3-8(9)6-10/h7-8H,3-6,9H2,1-2H3
• InChIKey: VYADNUJXDLIYRM-UHFFFAOYSA-N

Medicinal chemistry workflows often suffer from suboptimal permeability or chiral bottlenecks with simple N-alkyl pyrrolidines. 1-(2-Methylpropyl)pyrrolidin-3-amine (CAS 939759-84-9) solves this with: - LogP 1.31: Matches CNS MPO optimal range (vs. N-methyl LogP -0.5) - Enantiopure (R/S) ≥97% ee: Direct SAR without racemic ambiguity - BP 164.1°C: Reliable high-temperature & microwave synthesis - pKa ~10.1: Stable dihydrochloride salt formation for solid-state integrity

1-(2-Methylpropyl)pyrrolidin-3-amine Physicochemical Profile

1-(2-Methylpropyl)pyrrolidin-3-amine (IUPAC: 1-isobutylpyrrolidin-3-amine; CAS 939759-84-9) is a chiral, saturated N-alkylpyrrolidine bearing a primary amine at the 3-position and a branched isobutyl substituent on the ring nitrogen. With a molecular formula of C₈H₁₈N₂ and a molecular weight of 142.24 g·mol⁻¹ , it belongs to the class of 3-aminopyrrolidine building blocks that are widely exploited in medicinal chemistry and agrochemical research. Key computed physicochemical descriptors indicate moderate lipophilicity (LogP = 1.31) and a basic amine center (predicted pKa ≈ 10.1) , positioning this scaffold between small N-alkyl analogs and bulkier, more lipophilic derivatives. The compound is commercially available in both racemic and enantiopure forms, typically as a free base or dihydrochloride salt, enabling direct use in structure–activity relationship (SAR) explorations and parallel synthesis campaigns .

1-(2-Methylpropyl)pyrrolidin-3-amine vs. N-Alkyl Analogs

Simple in-class substitution of the N-isobutyl group with smaller or linear N-alkyl chains (methyl, ethyl, n-propyl) leads to large shifts in lipophilicity, basicity, and steric bulk that are directly consequential for molecular recognition and pharmacokinetic behavior . The branched isobutyl appendage increases the calculated LogP by ~1.8 log units relative to the N-methyl analog and by ~0.8 log units versus the N-isopropyl analog, while simultaneously raising the boiling point by >50 °C compared to the N-isopropyl derivative . These differences are not cosmetic; they translate into altered passive membrane permeability, differential off-rate kinetics at hydrophobic receptor pockets, and distinct crystallization and formulation profiles. For medicinal chemists operating within tight property windows—e.g., CNS multiparameter optimization (MPO) scores—the inability to swap N-alkyl groups without re-optimizing the entire lead series is a well-documented source of late-stage attrition [1]. The quantitative evidence presented in Section 3 provides the explicit comparator data that underpin this requirement for deliberate compound selection rather than generic substitution.

• [1] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1 (6), 435–449. View Source

1-(2-Methylpropyl)pyrrolidin-3-amine Quantitative Comparison

Lipophilicity and Membrane Permeability

The N-isobutyl substituent confers a calculated LogP of 1.31 , which is substantially higher than that of the N-methyl analog (XLogP3-AA = -0.5) [1] and the N-isopropyl analog (LogP = 0.53) [2]. This 1.8 log-unit increase over N-methyl and ~0.8 log-unit increase over N-isopropyl translates into an approximately 60-fold and 6-fold higher octanol–water partition coefficient, respectively. Because passive membrane diffusion and non-specific protein binding scale sigmoidally with LogP, this difference can shift a compound from poorly permeable (<1 × 10⁻⁶ cm·s⁻¹ in PAMPA) to moderately permeable, directly impacting oral absorption and CNS exposure in early drug discovery [3].

Evidence Dimension	Calculated octanol–water partition coefficient (LogP / XLogP3-AA)
Target Compound Data	LogP = 1.31
Comparator Or Baseline	1-Methylpyrrolidin-3-amine XLogP3-AA = -0.5 [1]; 1-Isopropylpyrrolidin-3-amine LogP = 0.53 [2]
Quantified Difference	ΔLogP = +1.81 vs. N-methyl; ΔLogP = +0.78 vs. N-isopropyl
Conditions	Computed values (XLogP3-AA / ACD/Labs derived); neutral species, 25 °C

Why This Matters

For CNS-targeted programs, LogP between 1 and 3 is considered optimal for balancing passive permeability and metabolic stability; the N-isobutyl analog enters this window while N-methyl and N-isopropyl analogs fall below it, making the isobutyl derivative a preferred starting point for lead optimization.

• [1] PubChem. 1-Methylpyrrolidin-3-amine. CID 18940396. XLogP3-AA = -0.5. https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpyrrolidin-3-amine (accessed 2026-04-28). View Source
• [2] Chembase. 1-(propan-2-yl)pyrrolidin-3-amine. LogP = 0.533. http://www.chembase.cn/substance-548467.html (accessed 2026-04-28). View Source
• [3] Di, L.; Kerns, E. H. Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization; Academic Press, 2016; pp 39–48. View Source

Boiling Point and Thermal Stability

The predicted boiling point of 1-(2-methylpropyl)pyrrolidin-3-amine is 164.1 °C (760 mmHg) , compared with 150.4 °C for the N-isopropyl analog and approximately 109 °C for the N-methyl analog [1]. The +13.7 °C elevation over N-isopropyl and +55 °C over N-methyl reflects increased van der Waals surface area and polarizability imparted by the branched butyl chain. This translates into a wider liquid-phase operating range during solvent-free coupling reactions and a larger temperature window for vacuum distillation purification, reducing thermal degradation risk during scale-up.

Evidence Dimension	Predicted normal boiling point at atmospheric pressure
Target Compound Data	164.1 ± 8.0 °C
Comparator Or Baseline	1-Isopropylpyrrolidin-3-amine: 150.4 ± 8.0 °C ; 1-Methylpyrrolidin-3-amine: ~109 °C [1]
Quantified Difference	+13.7 °C vs. N-isopropyl; +55 °C vs. N-methyl
Conditions	ACD/Labs predicted boiling point at 760 mmHg

Why This Matters

Higher boiling point permits more aggressive high-temperature coupling chemistry (e.g., Buchwald–Hartwig aminations at >120 °C) without solvent evaporation or compound decomposition, directly enabling synthetic routes that are inaccessible with lower-boiling N-alkyl analogs.

• [1] Chemsrc. (R)-1-Methylpyrrolidin-3-amine. CAS 457097-75-5. Boiling Point: 109.63 °C. https://m.chemsrc.com/en/cas/457097-75-5_1392080.html (accessed 2026-04-28). View Source

Basicity and Salt Formation

The predicted pKa of the 3-amine in 1-(2-methylpropyl)pyrrolidin-3-amine is approximately 10.1 , slightly higher than the N-isopropyl analog (pKa = 9.96) and the N-methyl analog (pKa = 9.82) . The +0.14 to +0.28 pKa shift reflects the electron-donating inductive effect of the isobutyl group, which stabilizes the protonated ammonium form. This modestly enhanced basicity can favor the formation of salt forms (e.g., hydrochloride, dihydrochloride) with improved aqueous solubility and crystallinity relative to the N-methyl or N-isopropyl free bases, both of which show lower predicted pKa values and thus weaker protonation at physiologically relevant pH.

Evidence Dimension	Predicted acid dissociation constant (pKa) of the 3-NH₂ group
Target Compound Data	pKa ≈ 10.1 (predicted)
Comparator Or Baseline	1-Isopropylpyrrolidin-3-amine: pKa = 9.96 ± 0.40 ; 1-Methylpyrrolidin-3-amine: pKa = 9.82 ± 0.40
Quantified Difference	+0.14 vs. N-isopropyl; +0.28 vs. N-methyl
Conditions	Predicted pKa (ACD/Labs), aliphatic amine, aqueous, 25 °C

Why This Matters

A higher pKa ensures >99% protonation in the acidic stomach environment (pH 1–2), which can enhance dissolution rate-limited absorption; for salt screening, the ΔpKa > 2 between amine and counterion acid provides a wider window for robust crystalline salt formation, simplifying formulation development.

Enantiopure Scaffold Availability

The 3-position of the pyrrolidine ring is a stereogenic center, and both (R)- and (S)-enantiomers of 1-(2-methylpropyl)pyrrolidin-3-amine are commercially available in high enantiomeric excess (typically ≥97% ee) . In contrast, close analogs such as 1-ethylpyrrolidin-3-amine and 1-propylpyrrolidin-3-amine are predominantly supplied as racemates or with lower chiral purity specifications . Direct access to single enantiomers eliminates the need for chiral resolution or asymmetric synthesis in the early SAR phase, reducing lead optimization timelines by an estimated 4–6 weeks per chiral separation step and minimizing material loss from undesired enantiomer discard.

Evidence Dimension	Commercial availability of enantiopure forms
Target Compound Data	(R)- and (S)-1-(2-methylpropyl)pyrrolidin-3-amine available; purity ≥95%, ee ≥97%
Comparator Or Baseline	1-Ethylpyrrolidin-3-amine: predominantly racemic; chiral forms with lower availability ; 1-Propylpyrrolidin-3-amine: not routinely listed as single enantiomer from major suppliers
Quantified Difference	Enantiopure supply vs. racemate-only for N-ethyl and N-propyl analogs
Conditions	Market survey of publicly listed chemical supplier catalogs (CymitQuimica, AKSci, MolCore, Chembase), accessed April 2026

Why This Matters

When a chiral 3-aminopyrrolidine core is required for target engagement—e.g., CCR2 antagonists or monoamine reuptake inhibitors where (S)-configuration is essential for potency—procurement of pre-resolved enantiomers eliminates chiral chromatography costs (~$200–500 per gram) and accelerates hit-to-lead progression.

1-(2-Methylpropyl)pyrrolidin-3-amine Procurement Scenarios

CNS Lead Optimization

For neuroscience programs targeting GPCRs or monoamine transporters where CNS exposure is mandatory, the LogP of 1.31 positions 1-(2-methylpropyl)pyrrolidin-3-amine within the optimal CNS MPO lipophilicity range, unlike N-methyl (LogP -0.5) or N-ethyl (LogP ~0.0) analogs that fall below the permeability threshold . The compound can serve as a key intermediate for installing the isobutyl pharmacophore without requiring late-stage alkylation, which often suffers from poor regioselectivity and low yields on complex substrates .

High-Temperature Parallel Synthesis

With a boiling point of 164.1 °C—significantly higher than N-isopropyl (150.4 °C) or N-methyl (~109 °C) analogs—this building block can be reliably employed in microwave-assisted or high-temperature parallel amination reactions without excessive evaporation or pressure build-up . This property directly reduces reaction failure rates in automated synthesis platforms where precise stoichiometry must be maintained throughout the thermal cycle.

Enantioselective SAR Exploration

The ready availability of both (R)- and (S)-1-(2-methylpropyl)pyrrolidin-3-amine with ≥97% ee enables direct head-to-head potency comparisons between enantiomers in biochemical and cellular assays. This contrasts with N-ethyl and N-propyl series where chiral procurement bottlenecks often force reliance on racemic mixtures, introducing ambiguity in SAR interpretation and delaying candidate nomination .

Crystalline Salt Selection

The predicted pKa of ~10.1 provides a ΔpKa exceeding 4–5 units with common pharmaceutical counterions (e.g., HCl, pKa -7), favoring robust crystalline dihydrochloride formation. This property can enhance long-term solid-state chemical and physical stability relative to the N-methyl analog (pKa 9.82), where weaker protonation may contribute to hygroscopicity and deliquescence issues under accelerated stability conditions (40 °C/75% RH) .